
Epitalon TFA vs Epithalamin biological activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Epitalon (TFA)

Cat. No.: S8371684
Get Quote

Comparative Overview: Epitalon vs. Epithalamin

Feature/Aspect
Epitalon (AEDG; Synthetic
Tetrapeptide)

Epithalamin (Natural Pineal Gland
Polypeptide Extract)

Basic Definition Synthetic tetrapeptide (Ala-Glu-Asp-
Gly) [1] [2]

Polypeptide extract from the bovine
pineal gland [1]

Relationship Synthesized to mimic the amino
acid composition of Epithalamin [1]

The natural, complex extract upon
which Epitalon is based [1]

Telomere &
Telomerase Activity

Induces telomerase activity, extends
telomere length in human cells [2]

[3]

Information not explicitly available in
search results

Gero- &
Neuroprotective
Effects

Significant geroprotective,

antioxidant, and neuro-protective
effects [1]

Established geroprotective agent with

a normalizing effect on bodily
functions [1]

Endocrine &
Circadian Effects

Influences melatonin synthesis;
restores circadian rhythms [1] [2]

Increases pineal synthesis and
secretion of melatonin and serotonin

[4] [5]

Immune System
Effects

Modulates immune function;

increases IL-2 mRNA; influences
lymphocyte differentiation [1] [2]

Stimulates T and B cell-mediated

immunity; increases titers of thymic
factors [4] [5]
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Feature/Aspect
Epitalon (AEDG; Synthetic
Tetrapeptide)

Epithalamin (Natural Pineal Gland
Polypeptide Extract)

Antioxidant & Anti-
mutagenic Effects

Confirmed antioxidant and

antimutagenic properties [1]

Potent antioxidant; decreases lipid

peroxidation; stimulates superoxide
dismutase (CuZn-SOD) [4] [5]

Effects on Lifespan Information not explicitly available in
search results

Increases mean and maximum
lifespan in rats, mice, and fruit flies;

slows aging rate [6] [4] [5]

Effects on
Carcinogenesis

Information not explicitly available in

search results

Inhibits spontaneous and induced

carcinogenesis [4] [5]

Key Experimental Data and Protocols

For research and reproducibility, here are the methodologies from pivotal studies on these substances.

Quantifying Telomere Lengthening with Epitalon

A 2025 study demonstrated Epitalon's dose-dependent telomere lengthening in human cell lines through

telomerase upregulation [3].

Cell Lines Used: Human breast cancer cells (21NT, BT474) and normal cells (IBR.3 fibroblasts,
HMEC epithelial cells) [3].

Treatment Protocol: Cancer cells were treated daily with 0.1, 0.2, 0.5, and 1.0 μg/mL of Epitalon for
4 days. Normal cells were treated daily with 1.0 μg/mL for 3 weeks [3].

Key Measurements: Telomere length (via qPCR), telomerase activity, and hTERT mRNA expression
[3].

Finding: Telomere length extension was observed in normal cells via telomerase upregulation, while
cancer cells also used the Alternative Lengthening of Telomeres (ALT) pathway [3].

Assessing Lifespan Extension with Epithalamin

A foundational study reevaluated data on the effects of Epithalamin on the lifespan of multiple species [6].
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Subjects: Female rats, female mice (C3H/Sn and SHR strains), and female D. melanogaster fruit

flies [6].
Treatment Protocol: The specific dosage varied by species. Treatment increased the mean lifespan

by 11% to 31% and slowed the rate of aging in fruit flies, mice, and rats [6].
Key Measurements: Mean and median lifespan, mortality rate, and maximum lifespan [6].

The following diagram illustrates the core mechanisms of action shared by both peptides, based on the

reported experimental findings.

Key Insights for Researchers

Spectrum of Activity: While both compounds exhibit geroprotective effects, their "intensity and
spectrum of action" are not identical [1]. The complex nature of the Epithalamin extract may confer a

broader, more nuanced range of activities compared to the defined, single-molecule approach of
Epitalon.

Clinical and Formulation Status: Epitalon is typically studied in its free-base form or as
acetate/trifluoroacetate (TFA) salts [1] [2]. The TFA salt form is common in commercial research

compounds. It is crucial to note that Epitalon remains an experimental research peptide and is not
an FDA or EMA-approved drug for human therapeutic use [2] [7].

Research Gaps: A direct, side-by-side comparative study of Epitalon TFA versus Epithalamin in a
single, controlled experimental system was not identified in the current search results. Much of the

data comes from separate studies conducted over decades. Furthermore, the long-term safety profile
and optimal dosing regimens in humans are not yet fully established [2] [7].

In summary, Epitalon represents a modern, synthetic approach to harnessing the geroprotective properties of

the natural pineal extract Epithalamin. Current evidence confirms shared mechanisms but also suggests

differences in their biological profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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